Cas no 338396-17-1 (N,N-Dimethyl{4-(4-nitroanilino)carbonylphenyl}sulfamate)

• Product Name: N,N-Dimethyl{4-(4-nitroanilino)carbonylphenyl}sulfamate
• CAS No: 338396-17-1
• MDL: MFCD00140673
• CID: 4646881
• Update Time: 2025-10-30

N,N-Dimethyl{4-(4-nitroanilino)carbonylphenyl}sulfamate Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethyl{4-(4-nitroanilino)carbonylphenyl}sulfamate

• MDL： MFCD00140673

Additional information on N,N-Dimethyl{4-(4-nitroanilino)carbonylphenyl}sulfamate

N,N-Dimethyl{4-(4-Nitroanilino)Carbonylphenyl}Sulfamate: A Comprehensive Overview

The compound with CAS No. 338396-17-1, commonly referred to as N,N-Dimethyl{4-(4-nitroanilino)carbonylphenyl}sulfamate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structural features and its potential applications in drug development and advanced materials synthesis. In this article, we delve into the properties, synthesis, applications, and recent advancements related to this compound.

N,N-Dimethyl{4-(4-nitroanilino)carbonylphenyl}sulfamate is characterized by its complex molecular structure, which includes a sulfonamide group attached to a dimethylamino moiety. The presence of the nitroaniline group introduces significant electronic effects, making this compound highly reactive under certain conditions. Recent studies have highlighted its potential as a building block for constructing bioactive molecules, particularly in the context of enzyme inhibitors and receptor modulators.

One of the most intriguing aspects of this compound is its ability to participate in various types of chemical reactions, including nucleophilic substitutions and condensation reactions. Researchers have exploited these reactivity patterns to synthesize a wide range of derivatives, some of which exhibit promising biological activities. For instance, a study published in 2023 demonstrated that certain derivatives of N,N-Dimethyl{4-(4-nitroanilino)carbonylphenyl}sulfamate can inhibit the activity of kinases involved in cancer cell proliferation.

The synthesis of N,N-Dimethyl{4-(4-nitroanilino)carbonylphenyl}sulfamate typically involves multi-step procedures that require precise control over reaction conditions. A common approach involves the reaction of 4-nitroaniline with an appropriate sulfonyl chloride derivative, followed by alkylation to introduce the dimethylamino group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving yield.

In terms of applications, N,N-Dimethyl{4-(4-nitroanilino)carbonylphenyl}sulfamate has found utility in several areas. In the pharmaceutical industry, it serves as an intermediate for constructing bioactive molecules with potential therapeutic applications. Additionally, its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. For example, researchers have explored its use as a dopant in organic light-emitting diodes (OLEDs), where it enhances device performance by improving charge transport properties.

Recent studies have also focused on understanding the environmental impact and toxicity profile of N,N-Dimethyl{4-(4-nitroanilino)carbonylphenyl}sulfamate. While initial findings suggest that it is not inherently toxic at low concentrations, further research is needed to assess its long-term effects on ecosystems and human health. Regulatory agencies are closely monitoring these developments to ensure that any commercial applications adhere to safety standards.

Looking ahead, the future of N,N-Dimethyl{4-(4-nitroanilino)carbonylphenyl}sulfamate appears promising. Ongoing research aims to uncover new synthetic pathways that can further enhance its functional properties while minimizing environmental impact. Collaborative efforts between academia and industry are expected to drive innovation in this field, leading to novel applications across multiple disciplines.

In conclusion, N,N-Dimethyl{4-(4-nitroanilino)carbonylphenyl}sulfamate stands out as a versatile and intriguing compound with diverse applications in modern chemistry. Its unique structure, reactivity patterns, and potential uses make it a focal point for ongoing research and development efforts. As our understanding of this compound continues to grow, it is likely to play an increasingly important role in shaping future advancements in science and technology.